Cas no 2680819-69-4 (benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate)

• Product Name: benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2680819-69-4
• MF: C₁₄H₁₁F₃N₄O₂
• MW: 324.257952928543
• CID: 5625099
• PubChem ID: 165921426
• Update Time: 2025-08-02

benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294480
• benzyl N-[4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]carbamate
• 2680819-69-4
• benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C14H11F3N4O2/c15-14(16,17)9-21-7-11(6-18)12(20-21)19-13(22)23-8-10-4-2-1-3-5-10/h1-5,7H,8-9H2,(H,19,20,22)
• InChI Key： GKRRFLALMGQKFL-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C#N)C(NC(=O)OCC2C=CC=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 324.08341009g/mol
• Monoisotopic Mass: 324.08341009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate

Benzyl N-4-Cyano-1-(2,2,2-Trifluoroethyl)-1H-Pyrazol-3-ylcarbamate (CAS No. 2680819-69-4): A Comprehensive Overview

Benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680819-69-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a cyano group, a trifluoroethyl substituent, and a benzyl carbamate moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The cyano group in the structure of benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. Recent studies have shown that compounds containing cyano groups often exhibit enhanced pharmacological properties, such as improved solubility and metabolic stability. This makes benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate a promising candidate for drug development.

The trifluoroethyl substituent is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often leading to improved bioavailability and reduced toxicity. In the context of benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate, the presence of the trifluoroethyl group may enhance its ability to cross biological membranes and reach its target sites more effectively.

The benzyl carbamate moiety in benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate adds another layer of complexity to its structure. Carbamates are widely used in medicinal chemistry due to their ability to form reversible covalent bonds with target proteins. This property can be exploited to design prodrugs that are activated in specific cellular environments, thereby minimizing systemic side effects.

Recent research has focused on the potential therapeutic applications of benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings open up new avenues for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for chronic administration in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and safety profile of benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, benzyl N-4-cyano-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680819-69-4) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its combination of anti-inflammatory properties and neuroprotective effects makes it an attractive candidate for further development in drug discovery and pharmaceutical research.